Cas no 118237-77-7 (2-Cyclopentene-1-methanol,4-(6-chloro-9H-purin-9-yl)-, (1R,4S)-rel-)
118237-77-7 structure
Product Name:2-Cyclopentene-1-methanol,4-(6-chloro-9H-purin-9-yl)-, (1R,4S)-rel-
CAS No:118237-77-7
MF:C11H11ClN4O
MW:250.684240579605
CID:180863
PubChem ID:451904
Update Time:2025-04-19
2-Cyclopentene-1-methanol,4-(6-chloro-9H-purin-9-yl)-, (1R,4S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopentene-1-methanol,4-(6-chloro-9H-purin-9-yl)-, (1R,4S)-rel-
- (+/-)-(1.alpha.,4.alpha.)-4-(6-chloro-9H-purin-9-yl)-2-cyclopentenylcarbinol
- (+-)-(1alpha,4alpha)-4-(6-chloro-9H-purin-9-yl)-2-cyclopentenylcarbinol
- [(1S,4R)-4-(6-chloropurin-9-yl)cyclopent-2-en-1-yl]methanol
- SCHEMBL6553481
- 2-Cyclopentene-1-methanol, 4-(6-chloro-9H-purin-9-yl)-, cis-(1)-
- NSC613824
- DTXSID90152047
- FAULCZNVQKAPHC-SFYZADRCSA-N
- 118237-77-7
- C-6-Cl-purinenucleoside-D4
- (1s,cis)-4-(6-chloro-9h-purin-9-yl)-2-cyclopentene-1-methanol
- NSC 613824
-
- Inchi: 1S/C11H11ClN4O/c12-10-9-11(14-5-13-10)16(6-15-9)8-2-1-7(3-8)4-17/h1-2,5-8,17H,3-4H2/t7-,8+/m1/s1
- InChI Key: FAULCZNVQKAPHC-SFYZADRCSA-N
- SMILES: ClC1C2=C(N=CN=1)N(C=N2)[C@H]1C=C[C@@H](CO)C1
Computed Properties
- Exact Mass: 250.06233
- Monoisotopic Mass: 250.0621387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 63.8Ų
Experimental Properties
- PSA: 63.83
2-Cyclopentene-1-methanol,4-(6-chloro-9H-purin-9-yl)-, (1R,4S)-rel- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
118237-77-7 (2-Cyclopentene-1-methanol,4-(6-chloro-9H-purin-9-yl)-, (1R,4S)-rel-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent